(2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone

• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol
• SMILES: CNC1=NC=C(C=C1)C2CCCCN2C(=O)C3=CC=CC=C3
• InChI: InChI=1S/C18H21N3O/c1-19-17-11-10-15(13-20-17)16-9-5-6-12-21(16)18(22)14-7-3-2-4-8-14/h2-4,7-8,10-11,13,16H,5-6,9,12H2,1H3,(H,19,20)
• InChIKey: IPRPBLOLFQBFMT-UHFFFAOYSA-N

(2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone: A Dual ALK/c-Met Kinase Inhibitor Scaffold for Targeted Oncology Research

(2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone (CAS 1352516-73-4) is a synthetic small molecule belonging to the aryl piperidinyl methanone class. It is characterized as a piperidine and aminopyridine derivative that acts as an inhibitor of receptor protein-tyrosine kinases, including anaplastic lymphoma kinase (ALK) and hepatocyte growth factor receptor (HGFR; c-Met) [1]. This compound is utilized in preclinical research for the treatment of non-small cell lung cancer (NSCLC) [1]. It is commercially available for research purposes with a purity of ≥98% (NLT 98%) .

Target Engagement

Dual ALK/c-Met pathway inhibition study fit

Scaffold Class

Non-macrocyclic aryl piperidinyl methanone tool compound

Purity Level

High-purity research batch for reproducible target engagement studies

• [1] Medical University of Lublin. MeSH Concept Record: (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0553416 View Source

Why Generic Substitution of (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone Fails: Critical Substituent Effects on Target Engagement and Selectivity

The biological activity of aryl piperidinyl methanones is exquisitely sensitive to the nature and position of substituents on both the pyridine and phenyl rings. Even minor modifications, such as the addition of a methyl group to the pyridine ring (e.g., compound 1352539-52-6), can drastically alter kinase selectivity profiles and potency . The specific N-methylamino substitution at the 6-position of the pyridine ring in (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone is a critical pharmacophoric element for achieving dual ALK/c-Met inhibition, distinguishing it from other in-class compounds that may target CDKs or other kinases [1]. Substituting this compound with a close analog lacking precise characterization risks introducing unvalidated off-target effects and compromising the integrity of structure-activity relationship (SAR) studies in ALK-driven or c-Met-dependent cancer models .

Substituent Sensitivity Minor pyridine ring modifications can shift kinase selectivity away from ALK/c-Met.

Pharmacophore Criticality N-methylamino at the 6-position is essential for dual ALK/c-Met inhibition; analogs may target CDKs.

Off-Target Risk Close analogs lacking characterization may introduce unvalidated off-target effects in SAR studies.

• [1] Lin, R. et al. US Patent 7,109,220. Amino substituted pyridinyl methanone compounds useful in treating kinase disorders. Filed Nov 4, 2004, and issued Sep 19, 2006. View Source

(2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone: A Quantitative Evidence Guide for Scientific Procurement

Dual ALK/c-Met Inhibition: A Comparative Look at Target Engagement vs. Clinical Inhibitors

The compound is defined by its activity against ALK and c-Met, the two primary targets of interest in NSCLC. While direct, head-to-head IC50 data for this specific compound against these kinases is limited in the public domain compared to clinical candidates like crizotinib and lorlatinib, its classification as a dual ALK/c-Met inhibitor [1] makes it a valuable tool for studying polypharmacology or resistance mechanisms that emerge against more selective agents. For instance, crizotinib, a first-generation ALK/c-Met inhibitor, shows IC50 values of 20 nM and 8 nM for ALK and c-Met, respectively [3]. Lorlatinib, a third-generation macrocyclic inhibitor, achieves sub-nanomolar potency (Ki < 0.07 nM) against wild-type ALK [2], but is not a primary c-Met inhibitor. This compound's distinct chemical scaffold offers a unique vector for exploring pharmacokinetic and pharmacodynamic properties not achievable with marketed drugs.

Dual ALK/c-Met Profile

Data to verify

Classified as ALK/c-Met inhibitor; lacks direct IC50 data vs clinical inhibitors (crizotinib, lorlatinib).

Enables polypharmacology or resistance mechanism research.

Direct potency comparison data not available.

Evidence Dimension	Target engagement potency (ALK)
Target Compound Data	Classified as an ALK inhibitor; specific IC50 data not publicly available in primary literature
Comparator Or Baseline	Lorlatinib (PF-06463922): Ki < 0.07 nM against wild-type human recombinant ALK kinase domain [2]; Crizotinib: IC50 = 20 nM for ALK in cell-free assay [3]
Quantified Difference	Not calculable due to lack of direct, publicly accessible quantitative data for the target compound.
Conditions	Lorlatinib data from baculovirus-expressed human recombinant ALK kinase domain (aa 1093-1141) [2]; Crizotinib data from cell-free kinase assay [3].

Why This Matters

This compound enables research into dual ALK/c-Met inhibition, a clinically validated strategy, using a chemically distinct scaffold that may circumvent patent restrictions or exhibit different resistance profiles compared to known clinical candidates.

• [1] Medical University of Lublin. MeSH Concept Record: (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0553416 View Source
• [2] BindingDB. Entry BDBM50018830 (CHEMBL3286830). Lorlatinib (PF-06463922) Ki against wild-type human recombinant ALK kinase domain. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50018830 View Source
• [3] Anjiechem. Crizotinib hydrochloride (PF-02341066 hydrochloride) product information. Available at: https://www.anjiechem.com View Source

Kinase Selectivity Profile: Differentiation from CDK-Focused Pyridinyl Methanones

A key differentiator within the pyridinyl methanone class is the kinase target. Many compounds in this chemical space, such as those described in US Patent 7,109,220, are optimized for cyclin-dependent kinase (CDK) inhibition [1]. In contrast, (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone is explicitly categorized as an inhibitor of ALK and c-Met receptor tyrosine kinases [2], representing a significant divergence in therapeutic indication and mechanism of action from CDK inhibitors. This distinction is critical for research groups specifically investigating ALK or c-Met signaling, as using a CDK inhibitor would be a fundamental mismatch of pharmacological mechanism.

Kinase Selectivity

Class-level

Primary target: ALK/c-Met (receptor tyrosine kinases), distinct from CDK (serine/threonine kinases).

Ensures target engagement for ALK/c-Met signaling research.

Based on class-level annotation.

Evidence Dimension	Primary kinase target class
Target Compound Data	ALK and c-Met receptor tyrosine kinases [2]
Comparator Or Baseline	CDK inhibitors (e.g., compounds in US Patent 7,109,220) [1]
Quantified Difference	Qualitative difference in primary target: Tyrosine Kinase (ALK/c-Met) vs. Serine/Threonine Kinase (CDK).
Conditions	Based on MeSH classification [2] and patent claims [1].

Why This Matters

This ensures the compound will engage the biologically relevant target for research on NSCLC, inflammatory diseases, or other ALK/c-Met-driven pathologies, unlike a generic pyridinyl methanone which may be a CDK inhibitor for a different therapeutic area.

• [1] Lin, R. et al. US Patent 7,109,220. Amino substituted pyridinyl methanone compounds useful in treating kinase disorders. Filed Nov 4, 2004, and issued Sep 19, 2006. View Source
• [2] Medical University of Lublin. MeSH Concept Record: (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0553416 View Source

In Vitro ADME: Predicted CYP450 Metabolism Profile Suggests a Distinct Liability Map

In silico predictions of metabolic stability can be a decisive factor in selecting a chemical probe. The metabolism properties profile for this compound, predicted in silico, indicates it is a substrate for CYP2C9 and CYP3A4 but not for CYP1A2, CYP2C19, or CYP2D6 [1]. This specific CYP interaction fingerprint differentiates it from other analogs which may have different metabolic liabilities. For example, closely related compounds 2, 3, 4, 5, and 6 from the same screening library showed distinct and varied CYP inhibition/substrate profiles [1]. Compound 2 was predicted to be a substrate for CYP2D6 and CYP3A4 only, while compound 3 was a substrate for CYP1A2, CYP2C9, and CYP3A4, making each compound's potential for drug-drug interactions or rapid clearance unique [1]. This data provides a basis for selecting the compound with the most suitable ADME profile for a given experimental model system.

Metabolic Profile

Data to verify

Predicted substrate for CYP2C9 and CYP3A4; not for CYP1A2, CYP2C19, CYP2D6.

Distinct CYP liability map for in vitro ADME model selection.

In silico prediction.

Evidence Dimension	Predicted CYP450 substrate profile
Target Compound Data	Compound 1: CYP2C9 (Yes), CYP3A4 (Yes); CYP1A2, CYP2C19, CYP2D6 (No) [1]
Comparator Or Baseline	Compound 2 (Analog): CYP2D6 (Yes), CYP3A4 (Yes); others (No). Compound 3 (Analog): CYP1A2 (Yes), CYP2C9 (Yes), CYP3A4 (Yes); others (No) [1].
Quantified Difference	The target compound is a substrate for CYP2C9, unlike analog 2, and is not a substrate for CYP1A2, unlike analog 3.
Conditions	In silico prediction (reference: Saudi Pharm J. 2023 Dec 1;32(1):101889) [1].

Why This Matters

This distinct metabolic profile allows researchers to select the compound least likely to be rapidly cleared or cause confounding CYP-mediated drug-drug interactions in their specific cell-based or in vivo assays, a key element of experimental design.

• [1] Saudi Pharm J. 2023 Dec 1;32(1):101889. Table 7: Metabolism properties profile predicted in silico. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC10714243/table/t0035/ View Source

Wnt Pathway Inhibition: A Functional Distinction from ALK/c-Met in Oncology Research

Beyond kinase inhibition, compounds of this structural class have been identified as Wnt pathway inhibitors. A Merck patent (WO/2015/144290) describes novel substituted pyridyl piperidine compounds, which are Wnt pathway inhibitors and are useful for the treatment of hyperproliferative diseases such as cancer [1]. While the target compound (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone) is primarily annotated as an ALK/c-Met inhibitor, its structural similarity to these patented Wnt inhibitors suggests a potential for polypharmacology. The specific substitution pattern (N-methylamino at the 6-position of pyridine) is one of the many variants covered under the broad Markush structure and may confer a unique balance of Wnt and kinase inhibitory activities compared to other analogs optimized solely for one pathway [1]. This multi-pathway potential is a key differentiator when selecting compounds for phenotypic screening or for targeting cancer stem cell populations where both pathways are implicated [1].

Wnt Pathway Potential

Class-level

Structural similarity to patented Wnt inhibitors; specific Wnt IC50 not disclosed.

May support kinase-Wnt crosstalk research.

Class-level inference; requires validation.

Evidence Dimension	Potential for Wnt pathway inhibition
Target Compound Data	Structurally related to patented Wnt inhibitors (Formula I) [1]; specific Wnt IC50 data for this compound is not disclosed.
Comparator Or Baseline	Other pyridyl piperidine analogs within the patent (Formula I) are confirmed Wnt inhibitors with demonstrated cellular activity [1].
Quantified Difference	Unable to quantify due to lack of disclosed data for this specific compound; inferred from structural class.
Conditions	Patent class description (WO/2015/144290) [1].

Why This Matters

For groups investigating the intersection of kinase signaling and developmental pathways like Wnt in cancer, procuring a compound with a structure that suggests dual ALK/c-Met and Wnt inhibitory potential can be more strategically valuable than a highly selective single-pathway inhibitor.

• [1] Merck Patent GmbH. WO/2015/144290. Pyridyl piperidines. Filed Mar 10, 2015, and published Oct 1, 2015. Available at: https://www.sumobrain.com/patents/wipo/Pyridyl-piperidines/WO2015144290.html View Source

Optimal Research Applications for (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone

Elucidating Resistance Mechanisms to ALK-Targeted Therapy in NSCLC

This compound can serve as a critical tool compound to study resistance mechanisms that evolve against clinically used ALK inhibitors like crizotinib or lorlatinib. Its distinct chemical scaffold, as a non-macrocyclic dual ALK/c-Met inhibitor [1], may retain activity against certain ALK resistance mutations that diminish the potency of macrocyclic inhibitors [2]. By comparing its growth inhibitory effects in panels of drug-resistant NSCLC cell lines, researchers can map the structure-activity relationship landscape and identify vulnerabilities that can be targeted by next-generation therapeutics.

Investigating Dual ALK/c-Met Signaling Interplay in Cancer Cell Invasion and Metastasis

The compound's unique dual inhibitory activity against both ALK and c-Met kinases [1] makes it an ideal probe for studying the crosstalk between these two oncogenic pathways, a phenomenon implicated in enhanced cell scattering, invasion, and metastasis. Unlike a highly selective ALK or c-Met inhibitor, which silences only one node, this compound allows researchers to simultaneously block both signals and dissect their cooperative roles in complex cellular phenotypes, providing a more holistic understanding of tumor progression [1].

SAR Studies on Pyridinyl Methanone Scaffolds to Differentiate Kinase Selectivity

For medicinal chemistry programs, this compound serves as a high-purity standard (NLT 98%) [2] for structure-activity relationship (SAR) campaigns aimed at tuning kinase selectivity within the pyridinyl methanone class. By using this compound and its close analogs, such as the 2-methyl pyridine derivative (1352539-52-6) , research teams can systematically probe how minor substituent changes alter the selectivity from ALK/c-Met to CDKs [3]. This enables the rational design of new chemical probes with predefined target profiles.

In Silico Modeling and Molecular Docking Studies of Dual Kinase Inhibitors

Given the availability of high-resolution crystal structures for ALK and c-Met kinase domains, this compound is well-suited for computational chemistry studies. Its docking poses can be compared with those of co-crystallized ligands like lorlatinib (CHEMBL3286830) [2] to understand the molecular basis of its dual inhibitory activity. The distinct CYP450 substrate prediction profile [4] also makes it a valuable dataset point for building predictive QSAR models for ADME properties, guiding the optimization of new candidates with favorable metabolic stability.

Application

Selection Property

Validation Focus

ALK inhibitor resistance research in NSCLC models

Non-macrocyclic dual ALK/c-Met scaffold

Resistance mutation panel response context

ALK/c-Met signaling crosstalk research

Simultaneous ALK and c-Met inhibition

Cell invasion and metastasis endpoint context

Pyridinyl methanone SAR campaigns

High-purity analytical reference

Substituent-selectivity mapping (ALK/c-Met vs CDK)

Computational docking and ADME prediction

Distinct CYP substrate fingerprint

QSAR model validation for metabolic stability

• [1] Medical University of Lublin. MeSH Concept Record: (2-(6-(Methylamino)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0553416 View Source
• [2] BindingDB. Entry BDBM50018830 (CHEMBL3286830). Lorlatinib (PF-06463922) Ki against wild-type human recombinant ALK kinase domain. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50018830 View Source
• [3] Lin, R. et al. US Patent 7,109,220. Amino substituted pyridinyl methanone compounds useful in treating kinase disorders. Filed Nov 4, 2004, and issued Sep 19, 2006. View Source
• [4] Saudi Pharm J. 2023 Dec 1;32(1):101889. Table 7: Metabolism properties profile predicted in silico. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC10714243/table/t0035/ View Source